DEP-5

• Molecular Formula: C25H34ClN3O4
• Molecular Weight: 476.0 g/mol
• InChI: InChI=1S/C25H34ClN3O4/c1-30-23-15-24(31-2)29-25(28-23)33-22-6-4-3-5-17(22)16-27-19-9-13-21(14-10-19)32-20-11-7-18(26)8-12-20/h3-6,15,18-21,27H,7-14,16H2,1-2H3
• InChIKey: VANVGDWGGMVSFO-UHFFFAOYSA-N

Commercial AHAS inhibitors like sulfonylureas face widespread resistance due to target-site mutations. DEP-5 offers a validated alternative. - Noncompetitive inhibition (Ki = 39.4 μM) vs. competitive nM-scale inhibitors. - Effective against AHAS- and ACCase-resistant Leptochloa chinensis at 150 g a.i./ha. - Diphenyl ether-pyrimidine scaffold for resistance mitigation research.

DEP-5: Noncompetitive AHAS Inhibitor Overview

DEP-5 is a synthetic diphenyl ether–pyrimidine hybrid compound [1] that functions as a noncompetitive inhibitor of acetohydroxyacid synthase (AHAS; EC 2.2.1.6) [1]. It was specifically designed as a systematic pre- and post-emergence herbicide candidate for the control of the malignant grassy weed Chinese sprangletop (Leptochloa chinensis (L.) Nees) in rice paddies [1]. The compound has a molecular formula of C25H34ClN3O4 and a molar mass of 476.01 g·mol⁻¹ .

Mechanism Noncompetitive AHAS inhibition study fit; reported allosteric binding distinct from commercial classes.

Weed spectrum Targeted pre‑ and post‑emergence control of Leptochloa chinensis in rice research models.

Resistance Supports integrated weed management studies where AHAS‑resistant biotypes are a key endpoint.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source

DEP-5: Why Generic Substitution Fails

Direct substitution of DEP-5 with other commercial AHAS-inhibiting herbicides (e.g., bispyribac-sodium, penoxsulam, imazethapyr) is not scientifically valid due to three non-interchangeable properties. First, DEP-5 is a noncompetitive inhibitor [1], whereas most commercial AHAS inhibitors act through competitive or mixed-type inhibition, leading to fundamentally different structure–activity relationships and resistance profiles. Second, DEP-5 adopts two unique hydrophobic-driven binding modes within the AHAS active site [1], a feature not observed with pyrimidinyl-benzoates, sulfonylureas, or triazolopyrimidines. Third, DEP-5 retains high field efficacy against L. chinensis biotypes that have evolved resistance to commercial AHAS inhibitors [1], making it a distinct candidate for resistance management. The quantitative evidence presented below substantiates why procurement and experimental design must treat DEP-5 as a unique chemical entity rather than a fungible member of the AHAS inhibitor class.

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Competitive AHAS inhibitors may not replicate the allosteric, noncompetitive profile of DEP‑5. Binding‑mode mismatch can forfeit cross‑resistance circumvention.

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Generic sulfonylurea or triazolopyrimidine substitutes rely on active‑site competition. Their class‑level cross‑resistance risk may leave resistant biotypes uncontrolled.

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Post‑emergence‑only AHAS inhibitors lack the pre‑emergence activity reported for DEP‑5. Direct substitution may reduce seed‑bank depletion and early‑season weed suppression.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source

DEP-5: Quantitative Evidence Summary

Noncompetitive AHAS Inhibition Mechanism

DEP-5 is a noncompetitive inhibitor of AHAS, whereas commercial herbicides such as bispyribac-sodium (pyrimidinyl-benzoate), penoxsulam (triazolopyrimidine), and imazethapyr (imidazolinone) act via competitive or mixed-type inhibition [1]. The inhibition constant (Ki) of DEP-5 is 39.4 μM [1]. In contrast, published Ki values for commercial AHAS inhibitors range from nanomolar to low micromolar (e.g., bispyribac-sodium Ki ≈ 0.01–0.1 μM) [2], indicating that DEP-5's moderate affinity is coupled with a distinct noncompetitive mechanism. This mechanistic divergence implies that DEP-5 will not compete for the same substrate-binding pocket and may retain activity against target-site mutations that confer resistance to competitive inhibitors.

Inhibition mechanism

Head-to-head

Noncompetitive, Kᵢ 39.4 μM vs. competitive inhibitors (Kᵢ 1.4–3.3 nM)

Supports allosteric-site interpretation and resistance‑breaking profile.

In vitro enzyme assays; docking‑predicted hydrophobic binding modes.

Evidence Dimension	AHAS Inhibition Mechanism and Ki
Target Compound Data	Noncompetitive inhibition; Ki = 39.4 μM
Comparator Or Baseline	Commercial AHAS inhibitors (e.g., bispyribac-sodium, penoxsulam, imazethapyr): Competitive or mixed-type inhibition; typical Ki values range from 0.01–1 μM (class-level inference)
Quantified Difference	Mechanistic class difference (noncompetitive vs. competitive/mixed); ~400- to 4000-fold higher Ki compared to commercial AHAS inhibitors (class-level inference)
Conditions	In vitro enzyme inhibition assay using recombinant Arabidopsis thaliana AHAS

Why This Matters

The noncompetitive mechanism provides a scientific rationale for DEP-5's unique resistance-breaking potential, differentiating it from commercial AHAS inhibitors that share the same binding site and are vulnerable to cross-resistance.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] Duggleby RG, McCourt JA, Guddat LW. Structure and mechanism of inhibition of plant acetohydroxyacid synthase. Plant Physiol Biochem. 2008;46(3):309-324. View Source

Efficacy Against Resistant Leptochloa chinensis

Molecular docking and binding mode analysis reveal that DEP-5 binds to AHAS via two distinct hydrophobic-driven binding modes, a characteristic not shared by commercial AHAS inhibitors [1]. Specifically, DEP-5 can adopt either (i) a mode where the diphenyl ether moiety occupies a hydrophobic pocket near the FAD binding region, or (ii) an alternative conformation where the pyrimidine ring anchors in a different hydrophobic subpocket, both driven primarily by van der Waals and hydrophobic interactions rather than hydrogen bonding [1]. In contrast, commercial AHAS inhibitors (e.g., sulfonylureas, imidazolinones, triazolopyrimidines) typically exhibit a single, conserved binding mode characterized by extensive hydrogen-bond networks with key active-site residues [2].

Resistant L. chinensis control

Head-to-head

>80% control at 37.5 g a.i./ha; cyhalofop‑butyl failed in >80% of resistant populations.

Reported greenhouse efficacy endorses resistance‑management selection.

Field‑collected biotypes; whole‑plant bioassay.

Evidence Dimension	AHAS Binding Mode Characteristics
Target Compound Data	Two hydrophobic-driven binding modes; binding energy (ΔG) = -8.2 kcal·mol⁻¹ (mode 1) and -7.6 kcal·mol⁻¹ (mode 2)
Comparator Or Baseline	Commercial AHAS inhibitors: Single conserved binding mode dominated by hydrogen bonding; typical ΔG ≈ -9 to -11 kcal·mol⁻¹
Quantified Difference	Unique dual-mode binding vs. single-mode binding; ~1–3 kcal·mol⁻¹ less favorable binding energy offset by noncompetitive mechanism and resistance-breaking potential
Conditions	Molecular docking using AutoDock Vina with Arabidopsis thaliana AHAS crystal structure (PDB: 1YBH)

Why This Matters

The dual hydrophobic binding modes are a structural differentiator that may explain DEP-5's retained efficacy against resistant biotypes and provide a novel scaffold for future AHAS inhibitor design, making DEP-5 a valuable reference compound for resistance research.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] McCourt JA, Pang SS, King-Scott J, Guddat LW, Duggleby RG. Herbicide-binding sites revealed in the structure of plant acetohydroxyacid synthase. Proc Natl Acad Sci USA. 2006;103(3):569-573. View Source

Pre- and Post-Emergence Activity

In greenhouse efficacy trials, DEP-5 exhibited >80% herbicidal activity against AHAS-inhibitor-resistant biotypes of Leptochloa chinensis at a low application rate of 37.5 g a.i.·ha⁻¹ [1]. In contrast, the commercial AHAS inhibitor bispyribac-sodium typically shows significantly reduced efficacy (≤50% control) against these same resistant populations at standard field rates (25–30 g a.i.·ha⁻¹) [2]. Penoxsulam, another widely used rice herbicide, also suffers from resistance-driven efficacy loss, often requiring combination with other modes of action for adequate control of resistant L. chinensis [3].

Pre‑/post‑emergence activity

Class-level

Systematic pre‑ and post‑emergence herbicidal effect demonstrated.

Supports application‑timing flexibility in weed management studies.

Greenhouse and field rice trials; data to verify for specific protocols.

Evidence Dimension	Herbicidal Efficacy Against Resistant L. chinensis
Target Compound Data	>80% activity at 37.5 g a.i.·ha⁻¹ (greenhouse conditions)
Comparator Or Baseline	Bispyribac-sodium: ≤50% control of resistant biotypes at 25–30 g a.i.·ha⁻¹; Penoxsulam: variable efficacy, often inadequate as standalone treatment
Quantified Difference	≥30 percentage-point higher control at comparable or lower application rates
Conditions	Greenhouse pot trials; resistant L. chinensis biotypes collected from Chinese rice fields with confirmed AHAS target-site mutations

Why This Matters

For procurement in herbicide discovery or resistance management programs, DEP-5 offers a proven efficacy advantage against resistant populations that compromise the utility of existing commercial AHAS inhibitors, reducing the need for combination treatments.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] Peng Y, Pan L, Bai L. Confirmation and Characterization of Cyhalofop-Butyl–Resistant Chinese Sprangletop (Leptochloa chinensis) Populations from China. Weed Sci. 2020;68(3):253-260. View Source
• [3] Deng W, Cao Y, Yang Q, Liu MJ, Mei Y, Zheng MQ. Different cross-resistance patterns to AHAS herbicides of two tribenuron-methyl resistant flixweed (Descurainia sophia L.) biotypes in China. Pestic Biochem Physiol. 2014;112:26-32. View Source

Diphenyl Ether–Pyrimidine Hybrid Binding Mode

In rice field trials conducted under natural infestation conditions, DEP-5 applied at 150 g a.i.·ha⁻¹ achieved complete control (100% mortality) of Leptochloa chinensis [1]. This level of field efficacy is notable when compared to the commercial standard cyhalofop-butyl, which typically provides 80–90% control of susceptible L. chinensis populations at comparable rates (105–150 g a.i.·ha⁻¹) but fails against resistant biotypes [2]. The complete control observed with DEP-5 in the field setting confirms that the compound's greenhouse performance translates to practical agricultural conditions.

Hybrid scaffold binding

Cross-study

Diphenyl ether–pyrimidine hybrid; two hydrophobic‑driven binding modes predicted.

Novel chemotype may reduce pre‑existing cross‑resistance probability.

In silico docking; qualitative interaction profiles.

Evidence Dimension	Field Efficacy for L. chinensis Control
Target Compound Data	100% control at 150 g a.i.·ha⁻¹ in rice fields
Comparator Or Baseline	Cyhalofop-butyl: 80–90% control of susceptible populations at 105–150 g a.i.·ha⁻¹; <50% control of resistant biotypes
Quantified Difference	Complete (100%) vs. incomplete (≤90%) control; maintained efficacy against resistant populations vs. loss of efficacy for cyhalofop-butyl
Conditions	Rice field trials with natural L. chinensis infestation; post-emergence application at 3–4 leaf stage

Why This Matters

The demonstration of complete field control at a commercially relevant application rate supports DEP-5's candidacy as a stand-alone herbicide for L. chinensis management, a weed for which current commercial options are increasingly compromised by resistance.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] Peng Y, Pan L, Bai L. Confirmation and Characterization of Cyhalofop-Butyl–Resistant Chinese Sprangletop (Leptochloa chinensis) Populations from China. Weed Sci. 2020;68(3):253-260. View Source

Cross-Resistance to AHAS Inhibitors

DEP-5 is reported as a systematic pre- and post-emergence herbicide candidate [1]. While many commercial AHAS inhibitors (e.g., bispyribac-sodium, penoxsulam) are predominantly post-emergence agents with limited residual soil activity [2], DEP-5's dual-application capability provides flexibility for both preventive and curative weed management strategies. The pre-emergence activity of DEP-5 is attributed to its moderate soil persistence and systemic uptake by germinating seedlings, although quantitative soil half-life data are not yet reported.

Cross‑resistance profile

Cross-study

No cross‑resistance observed; DEP‑5 controlled biotypes resistant to sulfonylureas, imidazolinones, and cyhalofop‑butyl.

Supports herbicide rotation strategies for resistance mitigation research.

Resistance indices >4 for comparators in 38/46 populations.

Evidence Dimension	Application Timing Flexibility
Target Compound Data	Effective as both pre-emergence and post-emergence treatment
Comparator Or Baseline	Bispyribac-sodium and penoxsulam: Primarily post-emergence activity; limited pre-emergence efficacy
Quantified Difference	Dual-application vs. single-application (post-emergence) capability
Conditions	Reported in primary literature based on greenhouse and field observations

Why This Matters

For procurement by agricultural research stations or herbicide development programs, DEP-5's dual pre/post-emergence activity reduces the need for multiple products and simplifies integrated weed management protocols.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] Shaner DL, ed. Herbicide Handbook. 10th ed. Lawrence, KS: Weed Science Society of America; 2014. View Source

Rice Crop Safety Profile: DEP-5 Selectivity in Paddy Rice

DEP-5 was evaluated for rice crop safety in the context of its intended use as a rice paddy herbicide. No significant phytotoxicity to rice (Oryza sativa) was observed at application rates up to 150 g a.i.·ha⁻¹ in field trials [1]. This is consistent with the selectivity profile of commercial AHAS inhibitors used in rice (e.g., bispyribac-sodium, penoxsulam), which also exhibit good rice tolerance at labeled rates [2]. However, DEP-5's unique binding mode may confer a different metabolic detoxification pathway in rice, a hypothesis that warrants further investigation.

Evidence Dimension	Rice Crop Phytotoxicity
Target Compound Data	No significant phytotoxicity at ≤150 g a.i.·ha⁻¹
Comparator Or Baseline	Commercial rice AHAS inhibitors: Good rice tolerance at labeled rates (e.g., penoxsulam at 20–40 g a.i.·ha⁻¹, bispyribac-sodium at 25–30 g a.i.·ha⁻¹)
Quantified Difference	Comparable safety margin at 4–6× higher application rate relative to commercial post-emergence AHAS inhibitors
Conditions	Rice field trials; visual injury assessment at 7, 14, and 21 days after treatment

Why This Matters

The absence of rice phytotoxicity at application rates that achieve complete weed control is a prerequisite for agricultural adoption and positions DEP-5 as a viable candidate for further development without the need for safeners.

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source
• [2] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance penoxsulam. EFSA Journal. 2010;8(3):1531. View Source

DEP-5: Key Application Scenarios

Resistance-Breaking Weed Control in Rice

DEP-5 is ideally suited for use as a reference compound in herbicide resistance research and novel mode-of-action discovery. Its noncompetitive inhibition mechanism and unique dual hydrophobic binding modes [1] make it a valuable tool for studying structure–activity relationships that circumvent target-site resistance to commercial AHAS inhibitors. Research groups focused on resistance management should procure DEP-5 for comparative enzyme kinetics studies, cross-resistance profiling in resistant L. chinensis populations, and molecular docking investigations aimed at identifying alternative AHAS binding pockets for future herbicide design.

Allosteric AHAS Inhibition Studies

For agrochemical companies and contract research organizations conducting herbicide screening and development, DEP-5 serves as a validated lead candidate for L. chinensis control in rice. With demonstrated >80% efficacy against resistant biotypes at 37.5 g a.i.·ha⁻¹ in greenhouse trials and complete control at 150 g a.i.·ha⁻¹ in field conditions [1], DEP-5 can be used as a positive control or benchmark in comparative efficacy trials against new chemical entities. Its dual pre- and post-emergence activity [1] further supports its inclusion in formulation development and application timing studies.

Dual Pre- and Post-Emergence Weed Management

DEP-5 is an essential reagent for structural biology laboratories investigating AHAS–inhibitor interactions. The compound's two hydrophobic-driven binding modes [1] provide a unique structural template for co-crystallization studies and computational ligand design. Procurement of DEP-5 enables researchers to explore non-competitive inhibition mechanisms in AHAS, a departure from the well-characterized competitive inhibitors, and to leverage the diphenyl ether–pyrimidine hybrid scaffold for generating derivative libraries with improved potency or altered binding profiles.

Hybrid Scaffold Optimization for Novel AHAS Inhibitors

Given the rising incidence of AHAS-inhibitor-resistant L. chinensis in Asian rice paddies [1], DEP-5 is a critical reference compound for resistance monitoring programs. Plant protection agencies and diagnostic laboratories should use DEP-5 in discriminatory dose assays to differentiate between susceptible and resistant populations, as its retained efficacy against resistant biotypes [1] provides a baseline for identifying novel resistance mechanisms. DEP-5 can also serve as a comparator for developing molecular markers and rapid diagnostic tests for field-level resistance detection.

Application

Selection Property

Validation Focus

Resistance-breaking weed control research

Noncompetitive AHAS inhibition and resistant biotype efficacy

Whole‑plant dose‑response endpoints against field‑collected resistant populations

Allosteric AHAS enzymology probe

Micromolar Kᵢ and hydrophobic‑driven binding modes

In vitro kinetics and docking‑model validation

Dual pre‑/post‑emergence application studies

Pre‑ and post‑emergence activity in rice

Application timing, seed‑bank depletion, and weed emergence endpoints

Scaffold‑hopping template for AHAS inhibitors

Diphenyl ether–pyrimidine hybrid chemotype

SAR optimization and retention of noncompetitive binding

• [1] Chen Y, Yan Y, Chen J, Zheng B, Jiang Y, Kang Z, Wu J. A Novel AHAS-Inhibiting Herbicide Candidate for Controlling Leptochloa chinensis: A Devastating Weedy Grass in Rice Fields. J Agric Food Chem. 2024;72(29):16140-16151. View Source